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Cat. No.: B1666602 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the intraperitoneal (IP) administration of

Adaptaquin in mice, a critical procedure for in vivo studies investigating its therapeutic

potential. Adaptaquin is a brain-penetrant inhibitor of hypoxia-inducible factor prolyl

hydroxylase 2 (HIF-PHD2) with neuroprotective and anti-inflammatory properties[1][2]. It has

been shown to inhibit lipid peroxidation, maintain mitochondrial function, and reduce neuronal

death by blocking the ATF4/CHOP-dependent pro-death pathway[1][2][3].

Mechanism of Action
Adaptaquin's primary mechanism of action is the inhibition of HIF-prolyl hydroxylase-2 (PHD2)

[1]. This enzyme is responsible for the degradation of Hypoxia-Inducible Factor-1 alpha (HIF-

1α), a key transcription factor in the cellular response to hypoxia. By inhibiting PHD2,

Adaptaquin stabilizes HIF-1α, leading to the transcription of genes involved in angiogenesis,

erythropoiesis, and cell survival. Additionally, Adaptaquin has been shown to suppress the

induction of the pro-death protein Trib3 by inhibiting the ATF4/CHOP transcription complex, a

key pathway in endoplasmic reticulum stress-induced apoptosis[3][4].
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Adaptaquin's Neuroprotective Signaling Pathway
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Intraperitoneal Injection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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